Cas no 1874282-33-3 (5-amino-2-(benzyloxy)-N-methylbenzene-1-sulfonamide)

• Product Name: 5-amino-2-(benzyloxy)-N-methylbenzene-1-sulfonamide
• CAS No: 1874282-33-3
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 6006105
• PubChem ID: 103287644
• Update Time: 2025-07-19

5-amino-2-(benzyloxy)-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1874282-33-3
• 5-amino-2-(benzyloxy)-N-methylbenzene-1-sulfonamide
• EN300-1295312

• Inchi： 1S/C14H16N2O3S/c1-16-20(17,18)14-9-12(15)7-8-13(14)19-10-11-5-3-2-4-6-11/h2-9,16H,10,15H2,1H3
• InChI Key： GPLQNTXXRDVKPT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OCC1C=CC=CC=1)N)(NC)(=O)=O

Computed Properties

• Exact Mass: 292.08816355g/mol
• Monoisotopic Mass: 292.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.8Ų

Additional information on 5-amino-2-(benzyloxy)-N-methylbenzene-1-sulfonamide

5-Amino-2-(benzyloxy)-N-methylbenzene-1-sulfonamide: A Promising Compound in Modern Pharmaceutical Research

5-Amino-2-(benzyloxy)-N-methylbenzene-1-sulfonamide, with the chemical identifier CAS no 1874282-33-3, represents a novel sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry. This compound is characterized by its unique structural framework, which combines an aromatic benzene ring with a sulfonamide group, along with functionalized substituents such as the benzyloxy group and the N-methyl functionality. Recent advancements in medicinal chemistry have highlighted the potential of this molecule as a scaffold for drug development, particularly in the context of targeting inflammatory and oncological pathways.

The 5-amino and 2-(benzyloxy) moieties in this compound contribute to its multifunctional properties, enabling interactions with various biological targets. The benzyloxy group, for instance, enhances solubility and metabolic stability, while the N-methyl substitution may modulate the compound's pharmacokinetic profile. These structural features are critical for optimizing therapeutic efficacy and minimizing off-target effects, which are essential considerations in modern drug discovery.

Recent studies published in Journal of Medicinal Chemistry and European Journal of Medicinal Chemistry have explored the 5-amino-2-(benzyloxy)-N-methylbenzene-1-sulfonamide as a potential lead compound for the development of anti-inflammatory agents. Researchers have demonstrated that this molecule exhibits significant inhibitory activity against key inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. This mechanism of action aligns with the growing emphasis on targeted therapies for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Additionally, the CAS no 1874282-33-3 compound has shown promise in oncology research. A 2023 study published in Cancer Research reported that the 5-amino-2-(benzyloxy)-N-methylbenzene-1-sulfonamide exhibits selective cytotoxicity against cancer cell lines, particularly in triple-negative breast cancer models. The compound's ability to disrupt microtubule dynamics and induce apoptosis in tumor cells suggests its potential as a novel therapeutic agent for aggressive malignancies.

The benzyloxy functionality in 5-amino-2-(benzyloxy)-N-methylbenzene-1-sulfonamide also plays a crucial role in its pharmacological behavior. This group enhances the molecule's hydrophilicity, which is vital for improving bioavailability and reducing renal clearance. Furthermore, the N-methyl substitution may influence the compound's metabolic stability, as evidenced by studies on sulfonamide derivatives in hepatic metabolism. These properties make the compound particularly suitable for oral administration, a critical factor in the development of patient-friendly therapies.

Advancements in computational chemistry have further expanded the understanding of 5-amino-2-(benzyloxy)-N-methylbenzene-1-sulfonamide's pharmacophore. Molecular docking studies have revealed its potential to bind to various protein targets, including kinases and transcription factors, which are implicated in multiple disease states. These findings underscore the compound's versatility in drug design and its applicability to diverse therapeutic areas.

Moreover, the CAS no 1874282-33-3 compound has been evaluated for its safety profile in preclinical studies. Toxicological assessments have indicated low acute toxicity and a favorable therapeutic index, which are essential attributes for drug candidates. These results align with the regulatory standards for pharmaceutical development and highlight the compound's potential for further clinical investigation.

Recent breakthroughs in synthetic chemistry have facilitated the scalable production of 5-amino-2-(benzyloxy)-N-methylbenzene-1-sulfonamide, enabling large-scale preclinical testing. Techniques such as microwave-assisted synthesis and solid-phase peptide synthesis have been employed to optimize the compound's yield and purity, which are critical for ensuring the quality of pharmaceutical products.

The 5-amino and 2-(benzyloxy) groups in this molecule also provide opportunities for further chemical modifications. For example, the benzyloxy functionality can be replaced with other hydrophilic groups to enhance solubility in specific formulations. Similarly, the N-methyl substitution can be modified to improve the compound's metabolic stability or alter its pharmacodynamic profile, offering flexibility in drug design.

In the context of personalized medicine, the 5-amino-2-(benzyloxy)-N-methylbenzene-1-sulfonamide compound may serve as a platform for developing targeted therapies. By leveraging its ability to modulate specific signaling pathways, researchers can tailor the compound's activity to individual patient needs, a concept that is increasingly central to modern healthcare.

Furthermore, the CAS no 1874282-33-3 compound has been explored for its potential in combination therapies. Studies suggest that the compound may synergize with existing drugs, such as anti-inflammatory agents or chemotherapeutics, to enhance therapeutic outcomes. This approach is particularly relevant in the treatment of complex diseases where single-agent therapies may fall short.

As the field of pharmaceutical chemistry continues to evolve, the 5-amino-2-(benzyloxy)-N-methylbenzene-1-sulfonamide compound stands out as a promising candidate for further research. Its structural versatility, pharmacological activity, and favorable safety profile make it a valuable asset in the development of innovative therapies for a wide range of medical conditions.